Cas no 2260917-73-3 ((1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride)

• Product Name: (1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride
• CAS No: 2260917-73-3
• MF: C₈H₁₀BrClFNO
• MW: 270.526504039764
• CID: 6030154
• PubChem ID: 137942941
• Update Time: 2025-06-14

(1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6733124
• (1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride
• 2260917-73-3
• (1R)-2-amino-1-(3-bromo-4-fluorophenyl)ethan-1-ol hydrochloride

• Inchi： 1S/C8H9BrFNO.ClH/c9-6-3-5(8(12)4-11)1-2-7(6)10;/h1-3,8,12H,4,11H2;1H/t8-;/m0./s1
• InChI Key： UAZTVSBBBJEQQV-QRPNPIFTSA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](CN)O)F.Cl

Computed Properties

• Exact Mass: 268.96183g/mol
• Monoisotopic Mass: 268.96183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride

Comprehensive Overview of (1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride (CAS No. 2260917-73-3)

(1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride (CAS No. 2260917-73-3) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a stereogenic center at the 1-position, making it an important intermediate in the synthesis of enantiomerically pure drugs. Its molecular structure includes a 3-bromo-4-fluorophenyl group, which enhances its reactivity and selectivity in various chemical transformations.

In recent years, the demand for chiral building blocks like (1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride has surged, driven by the growing focus on precision medicine and targeted drug delivery. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics, as the fluorophenyl moiety is known to improve blood-brain barrier penetration. This aligns with current trends in neurodegenerative disease research, where compounds with similar profiles are being explored for conditions like Alzheimer's and Parkinson's.

The hydrochloride salt form of this compound improves its solubility and stability, making it more suitable for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and enantiomeric excess. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), a topic frequently searched by professionals in the pharmaceutical industry.

Another area of interest is the compound's potential use in asymmetric synthesis. Its amino alcohol functionality allows it to serve as a ligand or catalyst in enantioselective reactions, a hot topic in green chemistry. With sustainability becoming a priority, researchers are exploring how such compounds can reduce waste and improve efficiency in API (Active Pharmaceutical Ingredient) production.

From a commercial perspective, (1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride is often listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and academic labs. Its CAS No. 2260917-73-3 is a key identifier for procurement and regulatory documentation, highlighting the importance of accurate chemical database management.

In summary, (1R)-2-Amino-1-(3-bromo-4-fluorophenyl)ethanol;hydrochloride represents a versatile and valuable compound in modern chemical research. Its applications span from drug discovery to catalysis, reflecting broader trends in the life sciences and materials innovation. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.